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Introduction
Rhenium, a rare and refractory metal, possesses a rich chemistry, particularly in its formation of

a variety of oxides with diverse properties and applications. This technical guide provides an in-

depth exploration of the discovery and history of Rhenium and its oxides, tailored for

professionals in research, science, and drug development. The following sections detail the

historical context of Rhenium's discovery, the synthesis and characterization of its various

oxides, quantitative data on their properties, and detailed experimental protocols for their

preparation.

The Discovery of Rhenium: A Historical Perspective
The story of Rhenium's discovery is a fascinating account of scientific prediction and persistent

investigation. Its existence was first anticipated by Dmitri Mendeleev in 1871, who, based on

his periodic table, predicted an element he termed "dvi-manganese" to be located below

manganese.[1] However, it would be over half a century before this prediction was realized.

In 1908, Japanese chemist Masataka Ogawa believed he had discovered element 43 (now

known as technetium) and named it "nipponium."[2] Later analysis of his work suggests he had

likely isolated Rhenium, element 75, but misidentified it.[2]
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The definitive discovery of Rhenium occurred in 1925 by the German chemists Walter

Noddack, Ida Tacke (later Noddack), and Otto Berg.[1][3] Through systematic analysis of

platinum ores and minerals like columbite, gadolinite, and molybdenite, they detected the

elusive element using X-ray spectroscopy.[1][4] They named the element Rhenium in honor of

the Rhine River (Latin: Rhenus), a prominent river in Germany.[3][5] The team successfully

isolated one gram of Rhenium in 1928 by processing an arduous 660 kilograms of molybdenite

ore.[1][6] This breakthrough laid the foundation for the exploration of Rhenium's unique

properties and the synthesis of its various compounds, including its oxides.

The Rhenium Oxides: A Family of Diverse
Compounds
Rhenium forms a series of well-characterized oxides, with the most common and stable being

Rhenium(VII) oxide (Re2O7), Rhenium(VI) oxide (ReO3), and Rhenium(IV) oxide (ReO2).[1]

Less common oxides such as Dirhenium pentoxide (Re2O5) and Dirhenium trioxide (Re2O3)

have also been reported.[1][7] The interconversion between these oxides through oxidation and

reduction is a key aspect of Rhenium chemistry.

Rhenium(VII) Oxide (Re2O7)
Rhenium(VII) oxide, also known as dirhenium heptoxide, is a volatile, yellow crystalline solid.

[6] It is the most stable oxide of Rhenium and serves as the primary starting material for the

synthesis of most other Rhenium compounds.[1][6]

Historical Note: The formation of volatile Rhenium oxides during the roasting of molybdenite

ores was a key observation in the early extraction and purification of Rhenium.[2] Walter

Hieber, in the 1940s, utilized Re2O7 as a starting material for the synthesis of dirhenium

decacarbonyl, a significant advancement in organometallic chemistry.[8]

Rhenium(VI) Oxide (ReO3)
Rhenium(VI) oxide, or Rhenium trioxide, is a striking red solid with a metallic luster.[5] It is

unique among the Group 7 trioxides for its stability.[5] ReO3 exhibits unusually high electrical

conductivity, comparable to some metals, which is attributed to its crystal structure.[9]
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Historical Note: The cubic perovskite-like structure of ReO3 was one of the first Rhenium oxide

structures to be extensively studied, serving as a model for other similar compounds.

Rhenium(IV) Oxide (ReO2)
Rhenium(IV) oxide, or Rhenium dioxide, is a gray-to-black crystalline solid.[7] It is known to

exist in several polymorphic forms, including orthorhombic, monoclinic, and tetragonal

structures.[7]

Less Common Rhenium Oxides: Re2O5 and Re2O3
Dirhenium pentoxide (Re2O5) and Dirhenium trioxide (Re2O3) are less stable and not as well-

characterized as the other oxides. Re2O5 has been synthesized by the electrolytic reduction of

perrhenate in sulfuric acid, though it is prone to decomposition.[7] Re2O3 is known to react

with water to form Rhenium(IV) oxide hydrate.[7]

Quantitative Data of Rhenium Oxides
The following tables summarize key quantitative data for the primary Rhenium oxides.

Table 1: Physical Properties of Rhenium Oxides

Rhenium
Oxide

Formula
Molar
Mass (
g/mol )

Appearan
ce

Density
(g/cm³)

Melting
Point (°C)

Boiling
Point (°C)

Rhenium(V

II) Oxide
Re2O7 484.40

Yellow

crystalline

powder

6.103 360 Sublimes

Rhenium(V

I) Oxide
ReO3 234.21

Deep red

crystals
6.92

400

(decompos

es)

750

Rhenium(I

V) Oxide
ReO2 218.21

Gray

orthorhomb

ic crystals

11.4

1000

(decompos

es)

N/A

Data compiled from various sources.[5][6]
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Table 2: Crystallographic Data of Rhenium Oxides

Rhenium Oxide Crystal System Space Group
Lattice Parameters
(Å)

Rhenium(VII) Oxide Orthorhombic P212121
a = 12.5, b = 15.2, c =

5.4

Rhenium(VI) Oxide Cubic Pm-3m a = 3.748

Rhenium(IV) Oxide

(orthorhombic)
Orthorhombic Pbcn

a = 4.809, b = 5.643, c

= 4.601

Rhenium(IV) Oxide

(monoclinic)
Monoclinic P21/c

a = 4.881, b = 5.603, c

= 5.662, β = 120.9°

Data compiled from various sources.[5][9]

Table 3: Thermodynamic Properties of Rhenium Oxides (at 298.15 K)

Rhenium Oxide ΔfH° (kJ/mol) ΔfG° (kJ/mol) S° (J/K·mol)

ReO2(s) -429.7 -377.0 47.82

ReO3(s) -588.7 -509.6 69.25

Re2O7(s) -1238.5 -1039.7 184.1

Data compiled from U.S. Bureau of Mines reports and other thermodynamic data sources.[1][2]

[4]

Experimental Protocols
The following are detailed methodologies for the synthesis of the key Rhenium oxides.

Synthesis of Rhenium(VII) Oxide (Re2O7)
Principle: Direct oxidation of metallic Rhenium in the presence of oxygen at elevated

temperatures.[6]
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Materials:

Rhenium metal powder (99.9% purity)

Oxygen gas (high purity)

Quartz tube furnace

Cold finger condenser

Procedure:

Place a known quantity of Rhenium metal powder in a quartz boat.

Position the quartz boat in the center of a quartz tube furnace.

Insert a cold finger condenser at the outlet of the furnace tube.

Purge the system with a slow stream of high-purity oxygen gas.

Heat the furnace to 500-700 °C while maintaining a continuous flow of oxygen.

The volatile Rhenium(VII) oxide will form and sublime, collecting on the cold finger

condenser as a yellow crystalline solid.

After the reaction is complete, cool the furnace to room temperature under the oxygen flow.

Carefully remove the cold finger and scrape off the collected Re2O7 in a dry environment, as

it is hygroscopic.

Synthesis of Rhenium(VI) Oxide (ReO3)
Principle: Reduction of Rhenium(VII) oxide with a suitable reducing agent, such as carbon

monoxide or dioxane.[5]

Materials:

Rhenium(VII) oxide (Re2O7)
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Carbon monoxide (CO) gas (high purity) or Dioxane

Tube furnace

Schlenk line apparatus

Procedure (using Carbon Monoxide):

Place a sample of Re2O7 in a quartz boat inside a tube furnace.

Evacuate the furnace tube and backfill with inert gas (e.g., Argon) using a Schlenk line.

Introduce a controlled flow of carbon monoxide gas.

Heat the furnace to 200 °C.

The reaction is complete when the yellow Re2O7 has been converted to a red solid. The

reaction is: Re2O7 + CO → 2 ReO3 + CO2.[5]

Cool the furnace to room temperature under an inert atmosphere.

The resulting red solid is Rhenium(VI) oxide.

Procedure (using Dioxane):

In a fume hood, dissolve Re2O7 in dioxane.

Gently heat the solution. The reduction of Re2O7 will occur, precipitating red ReO3.

Filter the red precipitate and wash with a small amount of dioxane, followed by a non-polar

solvent like hexane.

Dry the product under vacuum.

Synthesis of Rhenium(IV) Oxide (ReO2)
Principle: Comproportionation reaction between Rhenium(VII) oxide and Rhenium metal.[7]

Materials:
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Rhenium(VII) oxide (Re2O7)

Rhenium metal powder

Quartz tube (sealed under vacuum)

High-temperature furnace

Procedure:

In a glovebox or under an inert atmosphere, thoroughly mix stoichiometric amounts of

Re2O7 and Rhenium metal powder according to the reaction: 2 Re2O7 + 3 Re → 7 ReO2.[7]

Place the mixture in a quartz tube.

Evacuate the tube to a high vacuum and seal it.

Heat the sealed tube in a furnace at 600-650 °C for several hours to ensure complete

reaction.

Cool the furnace slowly to room temperature.

The resulting gray-black crystalline solid is Rhenium(IV) oxide.

Visualizations of Rhenium Oxide Chemistry
The following diagrams, generated using the DOT language, illustrate key relationships and

workflows in the study of Rhenium oxides.

Interconversion of Rhenium Oxides
This diagram illustrates the reaction pathways for the formation of different Rhenium oxides

through oxidation and reduction processes.
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Caption: Interconversion pathways of Rhenium oxides.

Experimental Workflow for Rhenium Oxide
Characterization
This diagram outlines a typical experimental workflow for the characterization of a newly

synthesized Rhenium oxide powder.
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Caption: Workflow for Rhenium oxide characterization.

Conclusion
The discovery of Rhenium and the subsequent exploration of its oxides have unveiled a

fascinating area of inorganic chemistry. From the initial predictions of Mendeleev to the

meticulous work of Noddack, Tacke, and Berg, the history of Rhenium is a testament to the

progression of scientific inquiry. The diverse range of Rhenium oxides, each with unique

structural, electronic, and chemical properties, continues to be an active area of research. This

guide provides a foundational understanding for scientists and researchers, enabling further

innovation in fields ranging from catalysis to materials science and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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